(3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-bis(trifluoromethyl)phenyl)propane-2,2-diyl)bis(5-(3,5-di-tert-butylphenyl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• IUPAC Name: (3aR,8bS)-2-[2-[(3aR,8bS)-7-(3,5-ditert-butylphenyl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazol-2-yl]-1,3-bis[3,5-bis(trifluoromethyl)phenyl]propan-2-yl]-7-(3,5-ditert-butylphenyl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• InChI: InChI=1S/C67H66F12N2O2/c1-59(2,3)43-21-41(22-44(29-43)60(4,5)6)37-13-15-39-27-53-55(51(39)25-37)80-57(82-53)63(33-35-17-47(64(68,69)70)31-48(18-35)65(71,72)73,34-36-19-49(66(74,75)76)32-50(20-36)67(77,78)79)58-81-56-52-26-38(14-16-40(52)28-54(56)83-58)42-23-45(61(7,8)9)30-46(24-42)62(10,11)12/h13-26,29-32,53-56H,27-28,33-34H2,1-12H3/t53-,54-,55+,56+/m1/s1
• InChI Key: AUJBBXBIBVOWLS-GRGRLRQMSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=CC3=C(CC4C3N=C(O4)C(CC5=CC(=CC(=C5)C(F)(F)F)C(F)(F)F)(CC6=CC(=CC(=C6)C(F)(F)F)C(F)(F)F)C7=NC8C(O7)CC9=C8C=C(C=C9)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C)C=C2)C(C)(C)C
• Isomeric SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=CC3=C(C[C@@H]4[C@H]3N=C(O4)C(CC5=CC(=CC(=C5)C(F)(F)F)C(F)(F)F)(CC6=CC(=CC(=C6)C(F)(F)F)C(F)(F)F)C7=N[C@@H]8[C@H](O7)CC9=C8C=C(C=C9)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C)C=C2)C(C)(C)C
• Molecular Formula: C67H66F12N2O2
• Molecular Weight: 1159.2 g/mol

Description

The compound "(3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-bis(trifluoromethyl)phenyl)propane-2,2-diyl)bis(5-(3,5-di-tert-butylphenyl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)" is a chiral bis-indenooxazole derivative featuring a propane-2,2-diyl bridge connecting two indeno[1,2-d]oxazole moieties. Each unit is substituted with:

• 3,5-Bis(trifluoromethyl)phenyl groups: Electron-withdrawing substituents that enhance lipophilicity and oxidative stability.
• 3,5-Di-tert-butylphenyl groups: Bulky, electron-donating groups providing steric shielding and thermal stability.

The stereochemistry (3aS,3a'S,8aR,8a'R) is critical for asymmetric induction in catalytic applications. This compound is structurally optimized for use as a ligand in enantioselective catalysis, leveraging its rigid yet tunable framework .

Biological Activity

The compound (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-bis(trifluoromethyl)phenyl)propane-2,2-diyl)bis(5-(3,5-di-tert-butylphenyl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole) is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure incorporates multiple aromatic and aliphatic components that contribute to its biological activity. This article reviews the current understanding of its biological properties based on available research findings.

Chemical Structure and Properties

• Molecular Formula : C67H66F12N2O2
• Molecular Weight : 1159.24 g/mol
• CAS Number : 3027623-09-9

The compound features a bis(indeno[1,2-d]oxazole) framework which is known for its stability and potential biological activities. The presence of trifluoromethyl groups enhances lipophilicity and may improve interactions with biological targets.

Antimicrobial Properties

Research has indicated that compounds with similar structural motifs exhibit antimicrobial properties. For instance, derivatives containing trifluoromethyl groups have been shown to inhibit the growth of various bacterial strains including methicillin-resistant Staphylococcus aureus (MRSA). The incorporation of such groups is believed to enhance the pharmacodynamics of these compounds.

Compound	MIC (µg/mL)	Activity
Compound A	0.5	Effective against MRSA
Compound B	1.0	Moderate activity against Enterococcus
Target Compound	TBD	Potentially effective based on structural analogs

Anticancer Activity

Preliminary studies suggest that compounds with indeno[1,2-d]oxazole frameworks may possess anticancer properties. These compounds have been shown to induce apoptosis in cancer cell lines through various mechanisms including the inhibition of specific kinases involved in cell proliferation.

Case Studies

• Study on Antimicrobial Efficacy : A study published in Molecules demonstrated that similar trifluoromethyl-substituted compounds exhibited minimum inhibitory concentration (MIC) values as low as 0.5 µg/mL against resistant bacterial strains . This suggests that the target compound may also exhibit potent antimicrobial activity.
• Anticancer Mechanisms : Another research effort highlighted the ability of indeno[1,2-d]oxazole derivatives to inhibit tumor growth in vitro by targeting specific signaling pathways involved in cancer cell survival . Further investigations are necessary to elucidate the precise mechanisms at play for the target compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations

L15 : (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-tert-butylphenyl)propane-2,2-diyl)bis(5-(2,4,6-triisopropylphenyl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Substituents : 2,4,6-Triisopropylphenyl (bulkier than tert-butyl) and 3,5-di-tert-butylphenyl.
• Impact : Increased steric hindrance reduces substrate accessibility but enhances enantioselectivity in crowded catalytic environments. Molecular weight: 1,139.83 g/mol .

L14 : (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-tert-butylphenyl)propane-2,2-diyl)bis(5-(anthracen-9-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Substituents : Anthracen-9-yl (planar, π-conjugated) and 3,5-di-tert-butylphenyl.
• Impact : Extended π-system improves π-π interactions in substrate binding. Molecular weight: 1,087.61 g/mol .

Compound 10g : ((4S,4'S)-2,2'-(propane-2,2-diyl)bis(4,5-dihydrooxazole-4,2-diyl))bis(bis(3,5-bis(trifluoromethyl)phenyl)methanol)

• Substituents : 3,5-Bis(trifluoromethyl)phenyl (similar to the target compound).
• Impact: Comparable electron-withdrawing effects but lacks the indenooxazole backbone, reducing rigidity .

Bridging Group Modifications

Compound 4e : (3aR,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

• Bridge : Cyclopropane-1,1-diyl (rigid, strained).
• Impact : Restricted conformational flexibility enhances stereochemical control but may limit substrate scope .

(S,R)-BDTBIn-SaBOX : (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-t-butylphenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

• Impact: Reduced electron-withdrawing effects but retains steric bulk. Molecular weight: 358.43 g/mol (likely monomeric; target compound is dimeric) .

Electronic and Steric Properties

Compound	Electronic Profile	Steric Hindrance	Key Applications
Target Compound	Balanced (CF₃ electron-withdrawing, t-Bu electron-donating)	Moderate (t-Bu shields CF₃)	Asymmetric fluorination, alkynylation
L15	Electron-neutral (t-Bu and triisopropyl)	High (triisopropyl)	Catalysis in sterically demanding reactions
L14	Electron-rich (anthracenyl π-system)	Moderate	Photocatalysis, sensing
Compound 10g	Strongly electron-withdrawing (CF₃)	Low	Ligand in polar reaction media